Cas no 1335058-37-1 (4-Amino-6-chloropyridin-3-ol hydrochloride)

• Product Name: 4-Amino-6-chloropyridin-3-ol hydrochloride
• CAS No: 1335058-37-1
• MF: C₅H₆Cl₂N₂O
• MW: 181.01993894577
• CID: 3042470
• PubChem ID: 91667897
• Update Time: 2025-10-23

4-Amino-6-chloropyridin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloropyridin-3-ol hydrochloride
• 1335058-37-1
• KDC05837
• 4-Amino-6-chloropyridin-3-olhydrochloride
• SCHEMBL18863799

• Inchi： 1S/C5H5ClN2O.ClH/c6-5-1-3(7)4(9)2-8-5;/h1-2,9H,(H2,7,8);1H
• InChI Key： VMDZQXOLLZSNRS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)O)N.Cl

Computed Properties

• Exact Mass: 179.9857182Da
• Monoisotopic Mass: 179.9857182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Amino-6-chloropyridin-3-ol hydrochloride

Introduction to 4-Amino-6-chloropyridin-3-ol hydrochloride (CAS No. 1335058-37-1)

4-Amino-6-chloropyridin-3-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1335058-37-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 4-Amino-6-chloropyridin-3-ol hydrochloride, including its amino and chloro substituents, make it a versatile scaffold for further chemical modifications and derivatization, enabling the development of novel pharmacological agents.

The hydrochloride salt form of 4-Amino-6-chloropyridin-3-ol enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug discovery processes, where solubility is a critical factor in determining the bioavailability and efficacy of potential therapeutic candidates.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Specifically, compounds containing both amino and chloro functional groups have shown promise in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. The structural motif of 4-Amino-6-chloropyridin-3-ol hydrochloride aligns well with these pharmacophoric requirements, making it a valuable building block for medicinal chemists.

One of the most compelling aspects of 4-Amino-6-chloropyridin-3-ol hydrochloride is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which play crucial roles in signal transduction pathways. For instance, studies have demonstrated that derivatives of 4-Amino-6-chloropyridin-3-ol can modulate the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and leukemias.

Moreover, the chloro substituent in 4-Amino-6-chloropyridin-3-ol hydrochloride provides a handle for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited to create novel analogs with enhanced binding affinity and selectivity for specific biological targets. Such modifications are essential in optimizing drug candidates for clinical use, ensuring they exhibit high efficacy while minimizing off-target effects.

The pharmaceutical industry has taken note of the versatility of 4-Amino-6-chloropyridin-3-ol hydrochloride, leading to several ongoing research initiatives aimed at exploring its therapeutic potential. Preclinical studies have indicated that certain derivatives exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. These findings underscore the compound's significance as a lead structure in the development of next-generation therapeutics.

Another area where 4-Amino-6-chloropyridin-3-ol hydrochloride has shown promise is in antiviral research. The pyridine core is a common feature in many antiviral agents, owing to its ability to interact with viral proteases and polymerases. By incorporating this scaffold into drug design strategies, researchers aim to develop inhibitors that can disrupt viral replication cycles effectively. Preliminary data suggest that certain derivatives of 4-Amino-6-chloropyridin-3-ol can inhibit RNA-dependent RNA polymerase activity in several viral strains.

The synthesis of 4-Amino-6-chloropyridin-3-ol hydrochloride itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies allow for efficient preparation of this compound with high purity and yield, facilitating its use in large-scale pharmaceutical applications. The synthetic routes often involve multi-step processes that highlight the compound's structural complexity and the ingenuity required to access it.

In conclusion, 4-Amino-6-chloropyridin-3-ol hydrochloride (CAS No. 1335058-37-1) represents a cornerstone in medicinal chemistry due to its versatile structure and broad range of potential applications. Its role as an intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new biological targets and mechanisms, compounds like 4-Amino-6-chloropyridin-3-ol will remain at the forefront of innovation, driving progress toward safer and more effective treatments.